Cas no 1204580-94-8 ((2-Formyl-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1204580-94-8
• MF: C₈H₆BF₃O₃
• MW: 217.937653064728
• MDL: MFCD11617253
• CID: 842098
• Update Time: 2025-05-22

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Formyl-5-(trifluoromethyl)phenyl)boronic acid
• 2-Formyl-5-(trifluoromethyl)phenylboronic acid
• [2-formyl-5-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD11617253
• Inchi： 1S/C8H6BF3O3/c10-8(11,12)6-2-1-5(4-13)7(3-6)9(14)15/h1-4,14-15H
• InChI Key： MUEODBDFMVYZAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 218.03600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 57.53000
• LogP: 0.19770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2-Formyl-5-(trifluoromethyl)phenyl)boronic acid

(2-Formyl-5-(trifluoromethyl)phenyl)boronic Acid: A Comprehensive Overview

(2-Formyl-5-(trifluoromethyl)phenyl)boronic acid, also known by its CAS number 1204580-94-8, is a highly specialized organic compound with significant applications in modern organic synthesis. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the construction of complex molecules, particularly in the field of medicinal chemistry and materials science. The structure of this compound is characterized by a phenyl ring substituted with a formyl group at the 2-position and a trifluoromethyl group at the 5-position, making it a versatile building block for various chemical transformations.

The unique combination of functional groups in (2-formyl-5-(trifluoromethyl)phenyl)boronic acid renders it highly reactive and selective in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is pivotal in the synthesis of biaryls, which are integral components of numerous pharmaceutical agents and advanced materials. Recent studies have highlighted the importance of such boronic acids in the development of novel drug candidates, particularly in the areas of oncology and neurodegenerative diseases.

One of the most notable features of this compound is its stability under mild reaction conditions, which facilitates its use in large-scale syntheses. The trifluoromethyl group at the 5-position not only enhances the electronic properties of the molecule but also imparts unique steric effects that can be exploited in designing complex architectures. Furthermore, the formyl group at the 2-position provides an additional site for functionalization, enabling chemists to introduce diverse substituents through simple aldehyde chemistry.

Recent advancements in synthetic methodologies have led to more efficient routes for preparing (2-formyl-5-(trifluoromethyl)phenyl)boronic acid. For instance, researchers have developed catalytic systems that allow for the direct coupling of aryl halides with boronic acids under mild conditions, significantly reducing reaction times and costs. These innovations have made this compound more accessible to both academic and industrial laboratories.

In terms of applications, (2-formyl-5-(trifluoromethyl)phenyl)boronic acid has found extensive use in the synthesis of heterocyclic compounds, which are critical components of many bioactive molecules. Its ability to participate in multiple types of cross-coupling reactions makes it a valuable tool for constructing diverse molecular frameworks. Additionally, this compound has been employed in the development of advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties play a crucial role.

The growing interest in sustainable chemistry has also led to investigations into greener synthesis routes for this compound. Researchers are exploring ways to minimize waste and reduce energy consumption during its production, aligning with global efforts toward environmental stewardship. These developments underscore the importance of (2-formyl-5-(trifluoromethyl)phenyl)boronic acid as a key player in both traditional and emerging chemical industries.

In conclusion, (2-formyl-5-(trifluoromethyl)phenyl)boronic acid stands out as a versatile and indispensable compound in contemporary organic synthesis. Its unique structure, reactivity, and compatibility with advanced synthetic techniques make it an invaluable tool for chemists across various disciplines. As research continues to uncover new applications and improve existing methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.